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2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid

Name: 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid
Brand: Smolecule
SKU: S6487135
Rating: 4 (5 reviews)

Catalog No.

S6487135

CAS No.

2728521-29-5

M.F

C13H10ClNO3

M. Wt

263.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

2728521-29-5

Product Name

2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid

Molecular Formula

C13H10ClNO3

Molecular Weight

263.7

2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid is a chemical compound with a number of potential applications in research and industry. This paper aims to provide an overview of its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid is an organic compound that falls into the category of benzoic acid derivatives. It is also known by its systematic name, 2-chloro-4-(2-methylpyridin-4-yloxy)benzoic acid, and its CAS number, 937359-83-4. The compound has been used in various scientific experiments due to its interesting chemical properties.

Physical and Chemical Properties

The compound appears as a white crystalline powder that is slightly soluble in water but soluble in organic solvents such as methanol and ethanol. Its melting point is approximately 237-239°C. The chemical formula for the compound is C15H12ClNO3, and it has a molecular weight of 293.7 g/mol.

Synthesis and Characterization

The synthesis of 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid is typically performed by reacting 2-hydroxy-4-chlorobenzoic acid with 2-amino-4-methylpyridine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide. The product can be characterized using various techniques such as nuclear magnetic resonance spectroscopy (NMR), mass spectroscopy (MS), Fourier transform infrared (FTIR) spectroscopy, and X-ray diffraction (XRD) analysis.

Analytical Methods

The analytical methods used to study 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid include gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and thin-layer chromatography (TLC). These methods are used to determine the purity, identity, and concentration of the compound in various samples.

Biological Properties

Studies have shown that 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid has anti-inflammatory, anti-tumor, and anti-viral properties. It has been shown to inhibit the proliferation of cancer cells and reduce the levels of lipid peroxidation in cells. It has also been shown to inhibit the replication of the influenza virus.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid have been studied in various animal models. It has been found to have low acute toxicity and is not irritating to the skin or eyes. However, it should be handled with care, and proper safety measures should be taken when working with the compound.

Applications in Scientific Experiments

The compound has a number of potential applications in scientific experiments. It can be used as a reagent in organic synthesis, as a building block for the synthesis of more complex molecules, and as a standard for analytical techniques. It can also be used as a potential drug candidate for the treatment of inflammation, cancer, and viral infections.

Current State of Research

The current state of research on 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid is focused on its biological activities, its synthetic applications, and its potential as a drug candidate. Researchers are exploring the compound's mechanisms of action and its potential as a lead compound for the development of new drugs.

Potential Implications in Various Fields of Research and Industry

2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid has potential implications in various fields of research and industry. In the pharmaceutical industry, it could be used as a potential drug candidate for the treatment of various diseases. In the field of materials science, it could be used as a building block for the synthesis of new materials with interesting properties. In the field of organic synthesis, it could be used as a reagent for the synthesis of more complex molecules.

Limitations and Future Directions

The limitations of 2-chloro-4-[(4-methylpyridin-2-yl)oxy]benzoic acid include its low solubility in water and its potential toxicity. Future research could focus on developing new synthetic routes for the compound, improving its solubility, and investigating its toxicity in more detail. In addition, researchers could explore its potential as a drug candidate for the treatment of other diseases and look for new applications in various fields.

Future Directions

1. Developing eco-friendly synthetic routes.
2. Improving the solubility of the compound.
3. Studying the molecular mechanism behind the compound's biological properties.
4. Investigating the potential use of the compound in other fields like agriculture and energy.
5. Assessing the potential of the compound to be used in combination with other drugs.
6. Developing new formulations for targeted drug delivery.
7. Studying the compound's interaction with different biomolecules.
8. Investigating the potential of the compound to be used in imaging techniques.
9. Studying the effect of chirality on the compound's properties.
10. Searching for the compound in natural sources and exploring its natural role.